Cas no 2694770-49-3 ((2E)-1-(3-fluoropyridin-2-yl)-2-hydrazinylideneethan-1-one)

(2E)-1-(3-Fluoropyridin-2-yl)-2-hydrazinylideneethan-1-one is a fluorinated pyridine derivative featuring a hydrazinylidene functional group, making it a valuable intermediate in organic synthesis and pharmaceutical research. Its structural motif combines a fluoropyridine scaffold with a reactive hydrazone moiety, enabling applications in the development of heterocyclic compounds and bioactive molecules. The fluorine substituent enhances electronic properties, potentially improving binding affinity in medicinal chemistry applications. This compound is particularly useful in the synthesis of agrochemicals, pharmaceuticals, and coordination chemistry due to its chelating potential. High purity and stability under controlled conditions ensure consistent performance in research and industrial processes. Proper handling is advised due to its reactive functional groups.
(2E)-1-(3-fluoropyridin-2-yl)-2-hydrazinylideneethan-1-one structure
2694770-49-3 structure
Product Name:(2E)-1-(3-fluoropyridin-2-yl)-2-hydrazinylideneethan-1-one
CAS No:2694770-49-3
MF:C7H6FN3O
MW:167.140444278717
MDL:MFCD34474691
CID:5653778
PubChem ID:165917272
Update Time:2025-05-22

(2E)-1-(3-fluoropyridin-2-yl)-2-hydrazinylideneethan-1-one Chemical and Physical Properties

Names and Identifiers

    • (2E)-1-(3-fluoropyridin-2-yl)-2-hydrazinylideneethan-1-one
    • EN300-28227304
    • 2694770-49-3
    • MDL: MFCD34474691
    • Inchi: 1S/C7H6FN3O/c8-5-2-1-3-10-7(5)6(12)4-11-9/h1-4H,9H2/b11-4+
    • InChI Key: SJWPWMJKMYSTCZ-NYYWCZLTSA-N
    • SMILES: FC1=CC=CN=C1C(/C=N/N)=O

Computed Properties

  • Exact Mass: 167.04948999g/mol
  • Monoisotopic Mass: 167.04948999g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 195
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 68.3Ų

(2E)-1-(3-fluoropyridin-2-yl)-2-hydrazinylideneethan-1-one Pricemore >>

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Additional information on (2E)-1-(3-fluoropyridin-2-yl)-2-hydrazinylideneethan-1-one

Compound CAS No 2694770-49-3: (2E)-1-(3-fluoropyridin-2-yl)-2-hydrazinylideneethan-1-one

The compound with CAS No 2694770-49-3, known as (2E)-1-(3-fluoropyridin-2-yl)-2-hydrazinylideneethan-1-one, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a pyridine ring with a hydrazone group, making it a valuable tool in the development of novel pharmaceutical agents and materials.

Recent studies have highlighted the potential of this compound in the design of targeted drug delivery systems. The presence of the hydrazone group allows for selective reactivity under specific physiological conditions, which is crucial for drug targeting and controlled release mechanisms. Researchers have explored its ability to form stable conjugates with various therapeutic agents, enhancing their bioavailability and reducing side effects.

In addition to its pharmacological applications, (2E)-1-(3-fluoropyridin-2-yl)-2-hydrazinylideneethan-1-one has shown promise in the field of optoelectronics. Its electronic properties, influenced by the fluorinated pyridine ring, make it a candidate for use in organic light-emitting diodes (OLEDs) and other advanced electronic devices. Recent advancements in synthetic methodologies have enabled the scalable production of this compound, facilitating its integration into industrial applications.

The synthesis of this compound involves a multi-step process that begins with the preparation of the hydrazine derivative. The reaction conditions are carefully optimized to ensure high yield and purity, which are critical for its subsequent applications. The use of green chemistry principles in its synthesis has also been explored, aligning with global efforts to reduce environmental impact.

From a structural perspective, the molecule's conjugated system plays a pivotal role in its electronic and optical properties. The fluorine atom on the pyridine ring introduces electron-withdrawing effects, which modulate the compound's reactivity and stability. These characteristics make it an ideal candidate for applications in catalysis and sensor technology, where precise control over molecular interactions is essential.

Moreover, computational studies have provided deeper insights into the molecular dynamics of this compound. Advanced modeling techniques have revealed its potential as a building block for supramolecular assemblies, offering new avenues for materials science research. The ability to predict and control these interactions at the molecular level has significantly enhanced our understanding of its functional properties.

In conclusion, CAS No 2694770-49-3 represents a versatile compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable asset in modern chemical research and development. As ongoing studies continue to uncover new possibilities, this compound is poised to play an increasingly important role in advancing both scientific knowledge and technological innovation.

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